Cas no 361167-70-6 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 361167-70-6
• MF: C₁₅H₁₂BrN₃O₃S
• MW: 394.243081092834
• CID: 6043089
• PubChem ID: 3279249
• Update Time: 2025-05-21

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• 1-Pyrrolidineacetamide, N-[4-(4-bromophenyl)-2-thiazolyl]-2,5-dioxo-
• EU-0039129
• Oprea1_087299
• AKOS024577724
• 361167-70-6
• F0440-0335
• SR-01000442328-1
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• AB00137372-02
• ZINC02474906
• SR-01000442328

• Inchi： 1S/C15H12BrN3O3S/c16-10-3-1-9(2-4-10)11-8-23-15(17-11)18-12(20)7-19-13(21)5-6-14(19)22/h1-4,8H,5-7H2,(H,17,18,20)
• InChI Key： PUZYLZKAOFZXJU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC(C3=CC=C(Br)C=C3)=CS2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 392.97828g/mol
• Monoisotopic Mass: 392.97828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Comprehensive Overview of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 361167-70-6)

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 361167-70-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the fields of drug discovery and medicinal chemistry.

The molecular structure of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide features a thiazole ring and a pyrrolidine dione moiety, which are known for their bioactivity. These functional groups contribute to the compound's ability to interact with biological targets, making it a valuable candidate for enzyme inhibition studies and receptor modulation. The presence of a bromophenyl group further enhances its reactivity and specificity in chemical reactions.

One of the most frequently searched questions about this compound is: "What are the applications of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide in drug development?" The answer lies in its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer. Researchers are exploring how this compound can be modified to create selective kinase inhibitors, which could lead to breakthrough treatments.

Another hot topic in the scientific community is the synthetic pathways for N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide. Efficient synthesis methods are crucial for scaling up production and ensuring purity. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of chemical manufacturing. These innovations are particularly relevant given the growing demand for eco-friendly pharmaceutical processes.

The compound's physicochemical properties are also a subject of interest. Its solubility, stability, and bioavailability are key factors that influence its suitability for therapeutic use. Researchers are investigating various formulation strategies to enhance these properties, ensuring that the compound can be effectively delivered to target sites in the body. This is especially important for oral drug delivery systems, where absorption and metabolism are critical considerations.

In addition to its pharmaceutical applications, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide is also being studied for its potential in agricultural chemistry. Some studies suggest that derivatives of this compound could serve as plant growth regulators or pest control agents. This dual applicability highlights its versatility and underscores the importance of continued research into its properties and uses.

The market for specialty chemicals like N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide is expanding rapidly, driven by the increasing demand for innovative solutions in healthcare and agriculture. Companies specializing in custom synthesis and contract research are actively seeking to collaborate with academic institutions and pharmaceutical firms to accelerate the development of new applications for this compound.

For those interested in purchasing or synthesizing N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide, it is essential to source high-quality materials from reputable suppliers. Ensuring chemical purity and consistent batch-to-batch performance is critical for research and industrial applications. Many suppliers now offer detailed analytical certificates and technical support to assist customers in their projects.

In summary, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 361167-70-6) is a compound with immense potential across multiple scientific disciplines. Its unique structure and bioactive properties make it a valuable tool for drug discovery, agricultural innovation, and beyond. As research continues to uncover new applications and synthetic methods, this compound is poised to play an even greater role in advancing science and technology.